Cas no 680215-71-8 (Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate)
680215-71-8 structure
Product Name:Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
CAS No:680215-71-8
MF:C9H13NO2S
MW:199.27002120018
CID:1722960
PubChem ID:2798592
Update Time:2025-04-21
Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
- ISOPROPYL 2-(2-METHYL-1,3-THIAZOL-4-YL)ACETATE
- 680215-71-8
- Isopropyl2-(2-methylthiazol-4-yl)acetate
- AKOS017265963
- Isopropyl 2-(2-methylthiazol-4-yl)acetate
- PS-4644
- Propan-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate
-
- Inchi: 1S/C9H13NO2S/c1-6(2)12-9(11)4-8-5-13-7(3)10-8/h5-6H,4H2,1-3H3
- InChI Key: OMRPSBRLWKSORS-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)CC(=O)OC(C)C
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.4Ų
Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM382906-1g |
ISOPROPYL 2-(2-METHYL-1,3-THIAZOL-4-YL)ACETATE |
680215-71-8 | 95%+ | 1g |
$634 | 2022-12-31 | |
| A2B Chem LLC | AH13262-1mg |
Isopropyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
680215-71-8 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AH13262-5mg |
Isopropyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
680215-71-8 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AH13262-10mg |
Isopropyl 2-(2-methyl-1,3-thiazol-4-yl)acetate |
680215-71-8 | >95% | 10mg |
$240.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595103-1g |
Isopropyl 2-(2-methylthiazol-4-yl)acetate |
680215-71-8 | 98% | 1g |
¥4796.00 | 2024-05-04 |
Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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